Cas no 92598-18-0 (2-azidoethyl 2-methylprop-2-enoate)

• Product Name: 2-azidoethyl 2-methylprop-2-enoate
• CAS No: 92598-18-0
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4465254
• PubChem ID: 59827514
• Update Time: 2025-10-15

2-azidoethyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-azidoethyl ester
• 2-azidoethyl 2-methylprop-2-enoate
• SCHEMBL14028819
• MFCD30062899
• 92598-18-0
• 2-azidoethyl methacrylate
• 2-AZidoethyl 2-methylprop-2-enoate, 20% in DMF

• Inchi： 1S/C6H9N3O2/c1-5(2)6(10)11-4-3-8-9-7/h1,3-4H2,2H3
• InChI Key： UBZOWSQAUWNUMU-UHFFFAOYSA-N
• SMILES： C(=O)(C(=C)C)OCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 155.069476538Da
• Monoisotopic Mass: 155.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.7Ų

Additional information on 2-azidoethyl 2-methylprop-2-enoate

Professional Introduction to 2-azidoethyl 2-methylprop-2-enoate (CAS No. 92598-18-0)

2-azidoethyl 2-methylprop-2-enoate, identified by the Chemical Abstracts Service registry number 92598-18-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining an azido group with an ester functionality, presents a versatile platform for synthetic chemistry and drug development applications. The azidoethyl moiety and the methylprop-2-enoate backbone contribute to its reactivity and potential utility in constructing complex molecular architectures.

The structure of 2-azidoethyl 2-methylprop-2-enoate encompasses a highly reactive azide functional group, which is well-documented for its ability to participate in various chemical transformations, including click chemistry reactions. The presence of the ester group further enhances its synthetic value, allowing for facile modifications through hydrolysis or transesterification processes. These features make it an attractive intermediate in the synthesis of bioactive molecules, particularly those requiring precise functionalization at specific positions.

In recent years, the pharmaceutical industry has increasingly leveraged azido compounds due to their role in generating novel drug candidates. The azido group in 2-azidoethyl 2-methylprop-2-enoate can be selectively incorporated into target molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in bioconjugation chemistry. This reaction is particularly valuable for the development of probes, therapeutics, and diagnostic agents, where site-specific labeling is critical.

One of the most compelling applications of 2-azidoethyl 2-methylprop-2-enoate lies in its utility as a building block for peptide and protein modifications. Researchers have utilized this compound to introduce azide handles into biomolecules, enabling subsequent conjugation with fluorophores or other functional groups. Such modifications are essential for advanced imaging techniques and for studying protein-protein interactions in living systems. The methylprop-2-enoate moiety also provides a handle for further derivatization, allowing chemists to tailor the properties of the final product to suit specific experimental needs.

Moreover, the compound has found relevance in materials science, where its reactivity facilitates the creation of cross-linked polymers and hydrogels. These materials are being explored for biomedical applications, including drug delivery systems and tissue engineering scaffolds. The ability to precisely control polymer architecture through azide-mediated reactions has opened new avenues for designing materials with tailored mechanical and chemical properties.

The synthesis of 2-azidoethyl 2-methylprop-2-enoate typically involves multi-step organic transformations, starting from commercially available precursors such as methyl propenoate. Key steps often include protection-deprotection strategies to handle reactive functional groups effectively. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving yields—a critical factor for industrial-scale applications.

In academic research, 92598-18-0 has been employed in studies exploring novel therapeutic strategies. For instance, researchers have investigated its potential as a precursor for antiviral agents by incorporating it into nucleoside analogs. The versatility of the compound allows chemists to modify its structure systematically, enabling high-throughput screening programs to identify lead compounds with desired pharmacological profiles.

The growing interest in click chemistry has further highlighted the importance of compounds like 2-azidoethyl 2-methylprop-2-enoate. This field emphasizes rapid, reliable reactions that proceed under mild conditions with minimal byproducts—a perfect match for pharmaceutical applications where reaction efficiency and selectivity are paramount. The ability to perform these transformations in aqueous environments or within biological systems has expanded the scope of applications beyond traditional organic synthesis.

Recent publications have demonstrated innovative uses of CAS No. 92598-18-0 in developing probes for cellular imaging. By conjugating this compound with fluorogenic alkynes, scientists have created tools that can visualize biological processes with high resolution. Such advancements underscore the compound's role as a cornerstone material in modern biochemical research.

The safety profile of methylpropenoate derivatives, including 92598-18-0, is another critical consideration in their application. While these compounds are not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be optimized to prevent degradation, particularly when working with sensitive functional groups like azides.

Future directions in research may explore new synthetic pathways to enhance the accessibility of 2-Azidoethyl 2-Methylpropenoate, potentially through catalytic methods that reduce reliance on traditional reagents. Additionally, computational modeling could play a larger role in predicting reactivity and optimizing reaction conditions before experimental validation.

In conclusion,CAS No 92598–18–0 (CAS No: 92598–18–0) represents a valuable asset in synthetic chemistry and pharmaceutical development due to its unique structural features and reactivity profile. Its contributions span multiple disciplines—from bioconjugation techniques to advanced material design—underscoring its significance as a versatile intermediate. As research continues to evolve,molecular building blocks like this one will remain indispensable tools for innovation across academia and industry.